Cas no 2228559-25-7 (1-(2-chloro-5-methylphenyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(2-chloro-5-methylphenyl)cyclopropane-1-carbaldehyde
• CAS No: 2228559-25-7
• MF: C₁₁H₁₁ClO
• MW: 194.657442331314
• CID: 6390000
• PubChem ID: 165682769
• Update Time: 2025-05-19

1-(2-chloro-5-methylphenyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-5-methylphenyl)cyclopropane-1-carbaldehyde
• 2228559-25-7
• EN300-1980008

• Inchi： 1S/C11H11ClO/c1-8-2-3-10(12)9(6-8)11(7-13)4-5-11/h2-3,6-7H,4-5H2,1H3
• InChI Key： YNHLWVNUMRHQBY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1C1(C=O)CC1

Computed Properties

• Exact Mass: 194.0498427g/mol
• Monoisotopic Mass: 194.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(2-chloro-5-methylphenyl)cyclopropane-1-carbaldehyde

Recent Advances in the Study of 1-(2-chloro-5-methylphenyl)cyclopropane-1-carbaldehyde (CAS: 2228559-25-7)

1-(2-chloro-5-methylphenyl)cyclopropane-1-carbaldehyde (CAS: 2228559-25-7) is a cyclopropane derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique cyclopropane ring and aldehyde functional group, has been the subject of several studies aimed at exploring its synthetic utility, biological activity, and pharmacological properties. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent synthetic studies have focused on optimizing the preparation of 1-(2-chloro-5-methylphenyl)cyclopropane-1-carbaldehyde to improve yield and purity. A 2023 publication in the Journal of Organic Chemistry detailed a novel catalytic approach using palladium-based catalysts to achieve high enantioselectivity in the synthesis of cyclopropane derivatives, including this compound. The study highlighted the importance of the aldehyde group in facilitating subsequent derivatization, making it a valuable intermediate for the synthesis of more complex molecules.

In terms of biological activity, preliminary screenings have indicated that 1-(2-chloro-5-methylphenyl)cyclopropane-1-carbaldehyde exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound showed promising activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. The researchers suggested that further structural modifications could enhance its selectivity and potency, potentially leading to the development of new anti-inflammatory agents.

Another area of interest is the compound's potential role in cancer research. A recent investigation published in European Journal of Medicinal Chemistry (2024) explored the cytotoxicity of 1-(2-chloro-5-methylphenyl)cyclopropane-1-carbaldehyde against a panel of cancer cell lines. The results demonstrated that the compound induced apoptosis in certain cancer cells, possibly through the activation of mitochondrial pathways. These findings underscore the need for further mechanistic studies to elucidate its mode of action and optimize its therapeutic potential.

Despite these promising results, challenges remain in the development of 1-(2-chloro-5-methylphenyl)cyclopropane-1-carbaldehyde as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent advancements in computational chemistry and molecular modeling have provided valuable tools for predicting the pharmacokinetic and pharmacodynamic properties of this compound, as discussed in a 2024 review article in Drug Discovery Today.

In conclusion, 1-(2-chloro-5-methylphenyl)cyclopropane-1-carbaldehyde (CAS: 2228559-25-7) represents a promising scaffold for drug discovery, with demonstrated biological activities in inflammation and oncology. Continued research efforts are expected to further explore its therapeutic potential and address current limitations. The integration of synthetic chemistry, biological screening, and computational modeling will be crucial in advancing this compound toward clinical applications.